Cas no 1352511-85-3 (1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

• Product Name: 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• CAS No: 1352511-85-3
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 5179069
• Update Time: 2025-07-31

1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
• 3-(1-Methylpiperidin-2-yl)-2-(methylthio)pyridine

• Inchi： 1S/C12H18N2S/c1-14-9-4-3-7-11(14)10-6-5-8-13-12(10)15-2/h5-6,8,11H,3-4,7,9H2,1-2H3
• InChI Key： CJJCAIOEGGXLSO-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C1CCCCN1C

Additional information on 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352511-85-3): A Comprehensive Overview

The compound 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352511-85-3) is a unique heterocyclic molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure, featuring a hexahydro-[2,3]bipyridinyl core with methyl and methylsulfanyl substituents, offers a versatile scaffold for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and metabolic diseases, which are among the most searched topics in modern pharmacology.

One of the key structural features of 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl is its bicyclic framework, which provides rigidity and conformational stability. This makes it an attractive candidate for designing molecules with high binding affinity to biological targets. The presence of the methylsulfanyl group (-SMe) introduces potential for hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor interactions. These properties align with current trends in drug design, where researchers frequently search for "bicyclic drug scaffolds" and "sulfur-containing pharmacophores" to enhance therapeutic efficacy.

The synthesis of CAS 1352511-85-3 typically involves multi-step organic transformations, starting from readily available pyridine derivatives. Modern synthetic approaches often employ catalytic methods to construct the bicyclic system efficiently, reflecting the growing demand for "green chemistry in heterocyclic synthesis" - a hot topic in chemical research. The compound's molecular weight and lipophilicity parameters suggest good drug-like properties, addressing another common search query among medicinal chemists: "optimizing drug-like properties in lead compounds."

In pharmacological studies, derivatives of 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl have shown promise in modulating various biological targets. Recent patent literature reveals applications in central nervous system disorders, particularly in areas related to cognitive enhancement and neuroprotection. This connects with trending searches about "new treatments for neurodegenerative diseases" and "cognitive function improvement compounds." The structural flexibility of this scaffold allows for diverse modifications, enabling researchers to fine-tune selectivity and potency against specific biological targets.

From a commercial perspective, CAS 1352511-85-3 serves as an important building block in pharmaceutical research. Its availability from specialty chemical suppliers meets the needs of drug discovery programs worldwide. Market analysis shows growing interest in such heterocyclic building blocks, as evidenced by search trends for "pharmaceutical intermediates market growth." The compound's stability under standard storage conditions and compatibility with various reaction conditions make it particularly valuable for high-throughput screening and combinatorial chemistry approaches.

Quality control of 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for biological testing, addressing common quality-related search queries in the pharmaceutical industry. The development of robust analytical methods for such compounds remains an active area of research, particularly in the context of "impurity profiling in drug development."

Environmental and safety considerations for handling CAS 1352511-85-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended, reflecting the increasing search interest in "safe handling of research chemicals." The compound's environmental fate and biodegradability profile are subjects of ongoing investigation, particularly in light of growing regulatory requirements for "green pharmaceuticals."

Future research directions for 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl derivatives may explore their potential in emerging therapeutic areas such as epigenetics and targeted protein degradation. These cutting-edge fields generate numerous search queries about "next-generation drug modalities." The scaffold's versatility positions it well for such applications, particularly when combined with modern drug discovery technologies like structure-based design and fragment-based screening approaches.

In conclusion, 1-Methyl-2-methylsulfanyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS No. 1352511-85-3) represents a valuable chemical entity with broad potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activities make it a compound of significant interest to both academic and industrial researchers. As the search for novel therapeutic agents continues to evolve, this bicyclic scaffold is likely to remain relevant in addressing some of the most pressing challenges in modern medicine.